Cas no 161594-19-0 ((2R,3S,4S)-N-(2-(Benzylamino)-4-((N-((benzyloxy)carbonyl)-L-serinyl)amino)-3-hydroxy-5-phenylpentanoyl)valine benzylamide)

(2R,3S,4S)-N-(2-(Benzylamino)-4-((N-((benzyloxy)carbonyl)-L-serinyl)amino)-3-hydroxy-5-phenylpentanoyl)valine benzylamide structure
161594-19-0 structure
Product Name:(2R,3S,4S)-N-(2-(Benzylamino)-4-((N-((benzyloxy)carbonyl)-L-serinyl)amino)-3-hydroxy-5-phenylpentanoyl)valine benzylamide
CAS No:161594-19-0
MF:C41H49N5O7
MW:723.857070684433
CID:167511
PubChem ID:460218
Update Time:2025-04-19

(2R,3S,4S)-N-(2-(Benzylamino)-4-((N-((benzyloxy)carbonyl)-L-serinyl)amino)-3-hydroxy-5-phenylpentanoyl)valine benzylamide Chemical and Physical Properties

Names and Identifiers

    • L-Lyxonamide,2,4,5-trideoxy-4-[[3-hydroxy-1-oxo-2-[[(phenylmethoxy)carbonyl]amino]propyl]amino]-N-[2-methyl-1-[[(phenylmethyl)amino]carbonyl]propyl]-5-phenyl-2-[(phenylmethyl)amino]-,[1(S),4(S)]- (9CI)
    • benzyl [(2S)-1-{[(2S,3R,4R)-4-(benzylamino)-5-{[(2S)-1-(benzylamino)-3-methyl-1-oxobutan-2-yl]amino}-3-hydroxy-5-oxo-1-phenylpentan-2-yl]amino}-3-hydroxy-1-oxopropan-2-yl]carbamate (non-preferred name)
    • benzyl N-[(2S)-1-[[(2S,3R,4R)-4-(benzylamino)-5-[[(2S)-1-(benzylamino)-3-methyl-1-oxobutan-2-yl]amino]-3-hydroxy-5-oxo-1-phenylpentan-2-yl]amino]-3-hydroxy-1-oxopropan-2-yl]carbamate
    • L-Lyxonamide,2,4,5-trideoxy-4-[[3-hydroxy-1-oxo-2-[[(phenylmethoxy)carbonyl]amino]propyl]amino]-N-[2-methyl-1-[[(phenylmethyl
    • L-Lyxonamide,2,4,5-trideoxy-4-[[3-hydroxy-1-oxo-2-[[(phenylmethoxy)carbonyl]amino]propyl]amino]-N-[2-methyl-1-[[(phenylmethyl)amino]carbonyl]propyl]-5-phenyl-2-[(phenylmethyl)amino]-,[1(S),4(S)]- (9CI
    • (2R,3S,4S)-N-(2-(Benzylamino)-4-((N-((benzyloxy)carbonyl)-L-serinyl)amino)-3-hydroxy-5-phenylpentanoyl)valine benzylamide
    • Statine deriv. 27
    • BDBM947
    • Ser-Val-Sta, 5PhBuCOOH deriv.
    • (2R,3S,4S)-N-[2-(Benzylamino)-4-[[N-[(benzyloxy)carbonyl]-L-serinyl]amino]-3-hydroxy-5- phenylpentanoyl]valine benzylamide
    • benzyl N-[(1S)-1-{[(2S,3R,4R)-4-(benzylamino)-4-{[(1S)-1-(benzylcarbamoyl)-2-methylpropyl]carbamoyl}-3-hydroxy-1-phenylbutan-2-yl]carbamoyl}-2-hydroxyethyl]car
    • benzyl N-[(1S)-1-{[(2S,3R,4R)-4-(benzylamino)-4-{[(1S)-1-(benzylcarbamoyl)-2-methylpropyl]carbamoyl}-3-hydroxy-1-phenylbutan-2-yl]carbamoyl}-2-hydroxyethyl]carbamate
    • DTXSID20167205
    • 161594-19-0
    • CHEMBL317654
    • benzyl N-[(1S)-2-[[(1S,2R,3R)-1-benzyl-3-(benzylamino)-4-[[(1S)-1-(benzylcarbamoyl)-2-methyl-propyl]amino]-2-hydroxy-4-oxo-butyl]amino]-1-(hydroxymethyl)-2-oxo-ethyl]carbamate
    • Inchi: 1S/C41H49N5O7/c1-28(2)35(39(50)43-25-31-19-11-5-12-20-31)46-40(51)36(42-24-30-17-9-4-10-18-30)37(48)33(23-29-15-7-3-8-16-29)44-38(49)34(26-47)45-41(52)53-27-32-21-13-6-14-22-32/h3-22,28,33-37,42,47-48H,23-27H2,1-2H3,(H,43,50)(H,44,49)(H,45,52)(H,46,51)/t33-,34-,35-,36+,37+/m0/s1
    • InChI Key: OWCCZVZPRSKALT-RHAMUZCRSA-N
    • SMILES: O[C@@H]([C@H](C(N[C@H](C(NCC1C=CC=CC=1)=O)C(C)C)=O)NCC1C=CC=CC=1)[C@H](CC1C=CC=CC=1)NC([C@H](CO)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 723.36319892g/mol
  • Monoisotopic Mass: 723.36319892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 53
  • Rotatable Bond Count: 20
  • Complexity: 1100
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 178
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